Cas no 65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole)
65697-89-4 structure
Product Name:5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
CAS No:65697-89-4
MF:C16H15N3
MW:249.310403108597
CID:1691004
PubChem ID:171678
Update Time:2025-04-21
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
- 1H-1,2,4-triazole, 5-(2-methylphenyl)-3-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-1H-1,2,4-triazole
- CHEMBL277557
- BRN 0531213
- 1H-1,2,4-Triazole, 3-(2-methylphenyl)-5-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-s-triazole
- s-Triazole, 3-(o-tolyl)-5-(p-tolyl)-
- DTXSID80215913
- 65697-89-4
- AKOS002732073
-
- Inchi: 1S/C16H15N3/c1-11-7-9-13(10-8-11)15-17-16(19-18-15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,17,18,19)
- InChI Key: QHLGMHWLIPIGPX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2C)=NC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 249.12675
- Monoisotopic Mass: 249.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk